Cas no 2001629-07-6 (4-(1,3-thiazol-5-yl)methyloxolan-3-ol)

• Product Name: 4-(1,3-thiazol-5-yl)methyloxolan-3-ol
• CAS No: 2001629-07-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6216761
• PubChem ID: 165602517
• Update Time: 2025-05-20

4-(1,3-thiazol-5-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-5-yl)methyloxolan-3-ol
• 4-[(1,3-thiazol-5-yl)methyl]oxolan-3-ol
• EN300-1623892
• 2001629-07-6

• Inchi： 1S/C8H11NO2S/c10-8-4-11-3-6(8)1-7-2-9-5-12-7/h2,5-6,8,10H,1,3-4H2
• InChI Key： HPZZXIRGQRPXAO-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC1COCC1O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(1,3-thiazol-5-yl)methyloxolan-3-ol

4-(1,3-Thiazol-5-yl)methyloxolan-3-ol: A Comprehensive Overview

The compound with CAS No. 2001629-07-6, commonly referred to as 4-(1,3-thiazol-5-yl)methyloxolan-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a cyclic ether moiety, making it a valuable substrate for various chemical transformations and biological studies.

4-(1,3-Thiazol-5-yl)methyloxolan-3-ol is notable for its versatility in synthetic chemistry. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural element in many bioactive compounds. Its presence in this molecule provides a platform for further functionalization, enabling the creation of derivatives with diverse biological activities. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of novel pharmaceutical agents, particularly in the development of anti-inflammatory and anticancer drugs.

One of the most intriguing aspects of 4-(1,3-thiazol-5-yl)methyloxolan-3-ol is its ability to participate in enantioselective reactions. Researchers have demonstrated that this compound can serve as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. This property has significant implications for the development of chiral drugs, where stereochemistry plays a crucial role in determining biological activity.

Moreover, 4-(1,3-thiazol-5-yl)methyloxolan-3-ol has been investigated for its potential in materials science. Its cyclic ether functionality makes it an attractive candidate for the synthesis of polymers and other advanced materials. Recent advancements in polymer chemistry have shown that derivatives of this compound can exhibit unique mechanical and thermal properties, opening new avenues for applications in electronics and biotechnology.

The synthesis of 4-(1,3-thiazol-5-yl)methyloxolan-3-ol involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the ether group through nucleophilic substitution or other suitable reactions. The optimization of these steps has been a focus of recent research efforts, with scientists seeking to develop more efficient and environmentally friendly synthetic routes.

In terms of biological activity, 4-(1,3-thiazol-5-yli methyloxolan 3 ol has shown promise as an inhibitor of various enzymes implicated in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, making it a potential lead compound for drug discovery programs targeting conditions such as cancer and neurodegenerative diseases.

Another area where 4-(1,3-thiazol 5 yl methyloxolan 3 ol has made an impact is in catalysis. Its ability to act as a ligand or catalyst in organometallic reactions has been explored extensively. Recent findings suggest that this compound can enhance the efficiency and selectivity of certain catalytic processes, offering new opportunities for sustainable chemical manufacturing.

In conclusion, 4-(1 3 thiazol 5 yl methyloxolan 3 ol (CAS No. 2001629 07 6) is a multifaceted compound with applications spanning synthetic chemistry pharmacology materials science and catalysis. Its unique structure and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its properties and potential uses this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.